Cas no 2137825-26-2 (Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl-)

• Product Name: Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl-
• CAS No: 2137825-26-2
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 5259764
• Update Time: 2025-05-19

Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl-

• Inchi： 1S/C6H7N5O/c7-6-10-5-4(12-6)3(11-8)1-2-9-5/h1-2H,8H2,(H3,7,9,10,11)
• InChI Key： VKPKYJZALRKEOK-UHFFFAOYSA-N
• SMILES： C12N=C(N)OC1=C(NN)C=CN=2

Additional information on Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl-

Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl- (CAS No. 2137825-26-2): A Comprehensive Overview

Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl- (CAS No. 2137825-26-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazolopyridine family, known for its unique structural features and versatile applications. With the increasing demand for novel bioactive molecules, 7-hydrazinyl oxazolo[4,5-b]pyridine-2-amine has emerged as a promising candidate for drug discovery and material science.

The molecular structure of Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl- combines an oxazole ring fused with a pyridine core, functionalized with a hydrazinyl group at the 7-position. This configuration imparts distinct electronic and steric properties, making it valuable for designing enzyme inhibitors, receptor modulators, and fluorescent probes. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in cancer therapeutics and neurodegenerative disease research.

Recent studies highlight the compound's role in addressing pressing medical challenges, such as antibiotic resistance and targeted cancer therapies. The hydrazinyl moiety in 7-hydrazinyl oxazolo[4,5-b]pyridine-2-amine enables facile derivatization, allowing medicinal chemists to create diverse analogs for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design and click chemistry applications.

In material science, Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl- derivatives show promise for developing organic electronic materials. The conjugated π-system and nitrogen-rich structure contribute to interesting photophysical properties, relevant for OLEDs and sensor technologies. These applications resonate with the growing focus on sustainable and energy-efficient materials.

The synthetic accessibility of CAS 2137825-26-2 makes it attractive for industrial applications. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques to improve yields and reduce environmental impact. These methods address the pharmaceutical industry's push toward green chemistry principles.

Quality control of 7-hydrazinyl oxazolo[4,5-b]pyridine-2-amine typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy. The compound's stability profile and storage conditions are frequently searched topics among researchers working with nitrogen-rich heterocycles.

Market analysts note increasing demand for Oxazolo[4,5-b]pyridin-2-amine derivatives in contract research organizations (CROs) and academic labs. The compound's CAS number 2137825-26-2 appears in numerous patent applications, particularly in areas of small molecule therapeutics and diagnostic agents.

Safety assessments indicate that proper handling procedures should be followed when working with 7-hydrazinyl oxazolo[4,5-b]pyridine-2-amine, though it doesn't fall under restricted substance categories. Researchers often search for material safety data sheets and handling protocols for such specialized intermediates.

The future outlook for Oxazolo[4,5-b]pyridin-2-amine, 7-hydrazinyl- remains promising, with ongoing investigations into its structure-property relationships and biological activities. Its combination of synthetic versatility and functional group diversity positions it as a valuable building block in multiple scientific domains.